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Compound of Interest

Compound Name: MTC420

CAS No.: 2088930-66-7

Cat. No.: B609361

Get Quote

Application Note: MTC420 (Compound 42a) Dosage and Administration Guidelines for

Preclinical Research

Abstract
MTC420 (also identified as Compound 42a) is a potent, gem-difluoro quinolone derivative

exhibiting selective antitubercular activity through the inhibition of the mycobacterial

cytochrome bc1 complex (QcrB subunit).[1] This guide provides standardized protocols for the

reconstitution, in vitro assaying, and in vivo administration of MTC420. These guidelines are

intended for research use only (RUO) to support pharmacokinetic (PK) and pharmacodynamic

(PD) evaluation in drug discovery pipelines.

Compound Overview & Mechanism
MTC420 functions by disrupting the Electron Transport Chain (ETC) in Mycobacterium

tuberculosis (Mtb). Unlike standard inhibitors that may only target replicating bacteria, MTC420
retains potency against non-replicating (hypoxic) persistence models (Wayne model) due to its

interference with ATP homeostasis.

Chemical Class: 4-oxo-quinoline (Gem-difluoro analogue)
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Primary Target: Cytochrome bc1 complex (QcrB subunit)

Secondary Target: Potential interference with type II NADH dehydrogenase (NDH-2) in some

contexts, though QcrB is the primary driver for Mtb.

Key Potency Metrics:

Mtb H37Rv IC50: ~525 nM

Mtb Wayne (Hypoxic) IC50: ~76 nM[1][2]

MDR Clinical Isolates IC50: ~140 nM[1][2][3]
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Caption: MTC420 intercepts electron flow at the QcrB subunit, collapsing the proton motive

force required for ATP synthesis.

In Vitro Experimental Protocols
Stock Solution Preparation
MTC420 is highly lipophilic. Proper solubilization is critical to prevent precipitation in aqueous

media.
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Parameter Specification

Solvent
Dimethyl Sulfoxide (DMSO), anhydrous

(≥99.9%)

Stock Concentration 10 mM or 20 mM

Storage
-20°C in aliquots (Avoid freeze-thaw cycles >3

times)

Working Solution

Dilute stock into culture media (e.g., 7H9)

immediately prior to use. Keep final DMSO

<0.5%.

MIC Determination (REMA/Alamar Blue)
Objective: Determine the Minimum Inhibitory Concentration (MIC) against M. tuberculosis

H37Rv.

Plate Setup: Dispense 100 µL of Middlebrook 7H9 broth (supplemented with OADC and

Tyloxapol) into 96-well plates.

Serial Dilution: Perform 2-fold serial dilutions of MTC420 stock. Recommended test range:

10 µM to 0.01 µM.

Inoculation: Add 100 µL of bacterial suspension (OD600 adjusted to ~0.001) to each well.

Incubation: Incubate at 37°C for 7 days.

Readout: Add 30 µL of 0.01% Resazurin (Alamar Blue). Incubate for 24 hours.

Blue: No growth (Inhibition).

Pink: Growth (Metabolic activity).

Calculation: The lowest concentration preventing the color change is the MIC.

In Vivo Administration Guidelines (Murine Models)
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Note: MTC420 has shown favorable oral bioavailability in mice. The following protocol is

optimized for oral gavage (PO) in BALB/c or C57BL/6 mice.

Formulation Vehicle
Due to lipophilicity, MTC420 requires a suspending agent for oral delivery.

Primary Vehicle: 0.5% (w/v) Carboxymethyl Cellulose (CMC) + 0.1% Tween 80 in distilled

water.

Alternative Vehicle: 20% Hydroxypropyl-β-cyclodextrin (HP-β-CD) if higher solubility is

required for PK studies.

Preparation Protocol:

Weigh the required amount of MTC420 powder.

Levigate the powder with a small volume of Tween 80 to form a smooth paste.

Gradually add the 0.5% CMC solution while vortexing or sonicating.

Quality Check: Ensure a homogeneous suspension. Sonicate for 10–15 minutes if

aggregates persist. Prepare fresh weekly and store at 4°C.

Dosing Regimens
Study Type

Recommended
Dose Range

Frequency Duration

Pharmacokinetics

(PK)
5 – 20 mg/kg Single Dose 24 hours (sampling)

Efficacy (Acute) 10 – 25 mg/kg Once Daily (QD) 4 weeks

Efficacy (Chronic) 25 – 50 mg/kg Once Daily (QD) 8 weeks

Rationale: Preclinical data indicates MTC420 has a Cmax > 5 µM at effective doses.[1] The

10–25 mg/kg range typically achieves plasma exposure significantly above the MIC (0.14 µM)

for sustained periods.
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Pharmacokinetic (PK) Sampling Protocol
To validate exposure, collect plasma samples at the following time points post-oral gavage:

T = 0.5, 1, 2, 4, 6, 8, and 24 hours.

Analysis: LC-MS/MS using an internal standard (e.g., a structural analog or Warfarin).

Target Profile: Look for AUC/MIC > 100 as a predictor of bactericidal activity.

Safety & Handling
Hazard Class: Irritant (Skin/Eye). Potentially toxic if swallowed (based on quinolone class).

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood or

biosafety cabinet to prevent inhalation.

Disposal: Incinerate as chemical waste. Do not pour down drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubs.acs.org/doi/10.1021/acs.jmedchem.6b01718
https://pdfs.semanticscholar.org/fb80/92df16d47272100512bac05dd4919ff7feea.pdf?skipShowableCheck=true
https://pmc.ncbi.nlm.nih.gov/articles/PMC7557483/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7557483/
https://www.frontiersin.org/journals/cellular-and-infection-microbiology/articles/10.3389/fcimb.2020.589318/full
https://www.frontiersin.org/journals/cellular-and-infection-microbiology/articles/10.3389/fcimb.2020.589318/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7719681/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7719681/
https://www.researchgate.net/publication/322855970_Small_molecules_targeting_Mycobacterium_tuberculosis_type_II_NADH_dehydrogenase_with_antimycobacterial_activity
https://www.benchchem.com/product/b609361/docs#mtc420-dosage-and-administration-guidelines
https://www.benchchem.com/product/b609361/docs#mtc420-dosage-and-administration-guidelines
https://www.benchchem.com/product/b609361/docs#mtc420-dosage-and-administration-guidelines
https://www.benchchem.com/product/b609361/docs#mtc420-dosage-and-administration-guidelines
https://www.benchchem.com/product/b609361?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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